Cas no 439814-88-7 (Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro-)

• Product Name: Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro-
• CAS No: 439814-88-7
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 3987272
• PubChem ID: 18426807
• Update Time: 2025-09-27

Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro-
• SCHEMBL5497936
• 4-(dimethoxymethyl)-3-fluorobenzaldehyde
• YIOQIBDBHZBZSM-UHFFFAOYSA-N
• 439814-88-7
• DTXSID901276140
• 4-dimethoxymethyl-3-fluorobenzaldehyde

• Inchi： 1S/C10H11FO3/c1-13-10(14-2)8-4-3-7(6-12)5-9(8)11/h3-6,10H,1-2H3
• InChI Key： YIOQIBDBHZBZSM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1C(OC)OC

Computed Properties

• Exact Mass: 198.06922237Da
• Monoisotopic Mass: 198.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro-

Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro-

Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro-, also known by its CAS number 439814-88-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a dimethoxymethyl group at the para position and a fluorine atom at the meta position. The presence of these substituents imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro- involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process. These developments highlight the compound's importance in modern chemical manufacturing.

In terms of applications, Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro- has found extensive use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a chiral auxiliary has been particularly valuable in asymmetric synthesis, where precise control over stereochemistry is crucial. Additionally, this compound serves as a building block in the construction of complex molecules with potential therapeutic benefits.

The electronic properties of Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro- make it an attractive candidate for materials science applications. Recent studies have investigated its role in the development of organic semiconductors and optoelectronic devices. The fluorine substitution at the meta position introduces electron-withdrawing effects, which can modulate the electronic characteristics of the molecule, making it suitable for applications in flexible electronics and photovoltaic technologies.

From an environmental perspective, understanding the fate and behavior of Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro- in natural systems is critical for risk assessment and regulatory purposes. Research has focused on its biodegradation pathways and toxicity profiles. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, Benzaldehyde, 4-(dimethoxymethyl)-3-fluoro- (CAS No. 439814-88-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and chemical properties continue to drive innovative research and development efforts. As new insights into its synthesis, applications, and environmental behavior emerge, this compound remains at the forefront of contemporary chemical research.